Cas no 182923-57-5 (1H-Pyrazole-4-carbonitrile,5-amino-1-(1,1-dimethylethyl)-3-(trifluoromethyl)-)

• Product Name: 1H-Pyrazole-4-carbonitrile,5-amino-1-(1,1-dimethylethyl)-3-(trifluoromethyl)-
• CAS No: 182923-57-5
• MF: C₉H₁₁F₃N₄
• MW: 232.205651521683
• CID: 1381631
• Update Time: 2024-08-16

1H-Pyrazole-4-carbonitrile,5-amino-1-(1,1-dimethylethyl)-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carbonitrile,5-amino-1-(1,1-dimethylethyl)-3-(trifluoromethyl)-
• 1H-Pyrazole-4-carbonitrile, 5-amino-1-(1,1-dimethylethyl)-3-(trifluoromethyl)-

• Inchi： 1S/C9H11F3N4/c1-8(2,3)16-7(14)5(4-13)6(15-16)9(10,11)12/h14H2,1-3H3
• InChI Key： CLXMMYJIXCNAIA-UHFFFAOYSA-N
• SMILES： N1(C(C)(C)C)C(N)=C(C#N)C(C(F)(F)F)=N1

Computed Properties

• Exact Mass: 232.09373

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 338.7±42.0 °C(Predicted)
• PSA: 67.63
• pka: -2.40±0.10(Predicted)